Cas no 2228134-64-1 (3-(1,4-dimethyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid)

• Product Name: 3-(1,4-dimethyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid
• CAS No: 2228134-64-1
• MF: C₈H₁₀F₂N₂O₂
• MW: 204.174008846283
• CID: 6519194
• PubChem ID: 165632307
• Update Time: 2025-05-26

3-(1,4-dimethyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,4-dimethyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid
• 2228134-64-1
• EN300-1963369

• Inchi： 1S/C8H10F2N2O2/c1-5-4-11-12(2)7(5)8(9,10)3-6(13)14/h4H,3H2,1-2H3,(H,13,14)
• InChI Key： NJJXRRLYPYVAOC-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C1=C(C)C=NN1C)F

Computed Properties

• Exact Mass: 204.07103389g/mol
• Monoisotopic Mass: 204.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(1,4-dimethyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid

Introduction to 3-(1,4-dimethyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid (CAS No. 2228134-64-1)

3-(1,4-dimethyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid, identified by its CAS number 2228134-64-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the pyrazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both dimethyl and difluoro substituents in its molecular structure imparts unique chemical properties, making it a subject of interest for synthetic chemists and medicinal researchers.

The molecular structure of 3-(1,4-dimethyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid consists of a pyrazole ring substituted at the 5-position with a propanoic acid moiety, where the propyl chain is further modified with two fluorine atoms at the 3-position. This configuration results in a molecule with enhanced lipophilicity and metabolic stability, attributes that are highly desirable in drug development. The dimethyl groups at the 1 and 4 positions of the pyrazole ring contribute to the overall steric hindrance and electronic distribution, influencing the compound's reactivity and interaction with biological targets.

In recent years, there has been a growing interest in pyrazole derivatives due to their role as key scaffolds in the design of novel bioactive molecules. The difluorine substitution in 3-(1,4-dimethyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid is particularly noteworthy, as fluorine atoms are known to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic clearance. This feature makes the compound a promising candidate for further exploration in drug discovery programs.

One of the most compelling aspects of 3-(1,4-dimethyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid is its potential application in the development of enzyme inhibitors. Pyrazole-based compounds have demonstrated efficacy as inhibitors of various enzymes implicated in metabolic disorders and inflammatory diseases. The unique structural features of this molecule suggest that it may interact with specific enzyme active sites, thereby modulating their activity. For instance, studies have shown that pyrazole derivatives can inhibit kinases and other enzymes involved in signal transduction pathways, which are critical for cellular communication and disease progression.

Furthermore, the fluorinated propanoic acid moiety in 3-(1,4-dimethyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid may enhance binding affinity to biological targets by increasing hydrophobic interactions or altering electronic properties. This is particularly relevant in the context of designing small-molecule drugs that require high specificity and potency. The combination of dimethyl and difluoro substituents may also contribute to reduced toxicity and improved pharmacological profiles compared to non-fluorinated analogs.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 3-(1,4-dimethyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid. Molecular docking studies have been employed to predict binding interactions between this compound and target proteins. These simulations have provided valuable insights into its mechanism of action and potential therapeutic applications. For example, virtual screening has identified this molecule as a candidate for inhibiting cyclin-dependent kinases (CDKs), which are overexpressed in various cancers and play a crucial role in cell cycle regulation.

The synthesis of 3-(1,4-dimethyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid presents an interesting challenge due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in facilitating such constructions. Techniques such as cross-coupling reactions and fluorination methods have been optimized to introduce the necessary substituents with high yield and purity. These advancements have not only improved access to this compound but also paved the way for exploring related derivatives with tailored biological activities.

In conclusion,3-(1,4-dimethyl-1H-pyrazol-5-yl)-3,3-difluoropropanoic acid (CAS No. 2228134-64-1) represents a promising candidate for further research in medicinal chemistry. Its unique structural features and potential biological activities make it an attractive molecule for drug development efforts aimed at addressing various diseases. As research continues to uncover new therapeutic targets and innovative synthetic strategies,dimethyl-,difluoro-substituted pyrazole derivatives like this one are likely to play an increasingly important role in next-generation pharmaceuticals.